Cas no 925890-17-1 (2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLIC ACID)

• Product Name: 2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLIC ACID
• CAS No: 925890-17-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 998675
• PubChem ID: 20216734
• Update Time: 2025-04-20

2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLIC ACID
• DTXSID40603716
• A811269
• 2,3,6,7-tetramethylnaphthalene-1,4-dicarboxylic acid
• 925890-17-1
• VGA94279
• SCHEMBL10706989

• Inchi： 1S/C16H16O4/c1-7-5-11-12(6-8(7)2)14(16(19)20)10(4)9(3)13(11)15(17)18/h5-6H,1-4H3,(H,17,18)(H,19,20)
• InChI Key： OAAOTXWEJJTSPN-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(C)C(C(=O)O)=C2C=C(C)C(C)=CC2=1)=O

Computed Properties

• Exact Mass: 272.105
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.274
• Boiling Point: 513.4°C at 760 mmHg
• Flash Point: 278.4°C
• Refractive Index: 1.642